molecular formula C16H10Cl2N2O2S B4989497 3-[5-(2,5-dichlorophenyl)-2-furyl]-N-1,3-thiazol-2-ylacrylamide

3-[5-(2,5-dichlorophenyl)-2-furyl]-N-1,3-thiazol-2-ylacrylamide

Cat. No. B4989497
M. Wt: 365.2 g/mol
InChI Key: LBJSQCYCPHAYMD-ZZXKWVIFSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[5-(2,5-dichlorophenyl)-2-furyl]-N-1,3-thiazol-2-ylacrylamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and has been shown to be useful in a number of different research applications.

Mechanism of Action

The mechanism of action of 3-[5-(2,5-dichlorophenyl)-2-furyl]-N-1,3-thiazol-2-ylacrylamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its potential use in cancer research, 3-[5-(2,5-dichlorophenyl)-2-furyl]-N-1,3-thiazol-2-ylacrylamide has been found to have a variety of other biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes that are involved in inflammation and oxidative stress. It has also been found to have neuroprotective effects, and may be useful in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[5-(2,5-dichlorophenyl)-2-furyl]-N-1,3-thiazol-2-ylacrylamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has been extensively studied, and its potential uses and mechanisms of action are well understood. However, one limitation of using this compound in lab experiments is that it may not be suitable for all types of research, and may have limited applicability in certain areas of study.

Future Directions

There are many potential future directions for research involving 3-[5-(2,5-dichlorophenyl)-2-furyl]-N-1,3-thiazol-2-ylacrylamide. One area of research that is currently being explored is the development of new drugs based on this compound for the treatment of cancer and other diseases. Additionally, researchers are continuing to investigate the mechanisms of action of this compound, and are working to better understand its biochemical and physiological effects. Other potential future directions for research involving this compound include the development of new analytical techniques for its detection and quantification, and the exploration of its potential use in other areas of scientific research.

Synthesis Methods

The synthesis of 3-[5-(2,5-dichlorophenyl)-2-furyl]-N-1,3-thiazol-2-ylacrylamide is a complex process that involves several steps. One common method for synthesizing this compound involves the reaction of 2,5-dichlorobenzaldehyde with furfural, followed by the addition of thiosemicarbazide and acryloyl chloride. The resulting product is then purified using various chromatography techniques.

Scientific Research Applications

3-[5-(2,5-dichlorophenyl)-2-furyl]-N-1,3-thiazol-2-ylacrylamide has been used in a number of different scientific research applications. One area of research where this compound has shown promise is in the development of new drugs for the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo.

properties

IUPAC Name

(E)-3-[5-(2,5-dichlorophenyl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H10Cl2N2O2S/c17-10-1-4-13(18)12(9-10)14-5-2-11(22-14)3-6-15(21)20-16-19-7-8-23-16/h1-9H,(H,19,20,21)/b6-3+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LBJSQCYCPHAYMD-ZZXKWVIFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1Cl)C2=CC=C(O2)C=CC(=O)NC3=NC=CS3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=C(C=C1Cl)C2=CC=C(O2)/C=C/C(=O)NC3=NC=CS3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H10Cl2N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2E)-3-[5-(2,5-dichlorophenyl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide

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